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Introduction

Poricoic acid BM is a lanostane-type triterpenoid that has been isolated from the medicinal
fungus Wolfiporia cocos (formerly known as Poria cocos).[1] This fungus, a staple in traditional
Chinese medicine, is a rich source of various bioactive compounds, with triterpenoids being a
prominent class. This technical guide provides a comprehensive overview of the origin of
Poricoic acid BM, including its natural source, biosynthetic pathway, and methods for its
isolation and characterization. Due to the limited specific research on Poricoic acid BM, this
guide will leverage the extensive studies on the closely related and well-documented Poricoic
acid A to illustrate key concepts in experimental protocols and biological activity, providing a
foundational understanding for future research into Poricoic acid BM.

Natural Source and Quantitative Data

Poricoic acid BM is found in the peels of the mushroom Wolfiporia cocos.[1] This fungus is a
wood-decaying mushroom belonging to the Polyporaceae family. The sclerotium of the fungus,
known as "Fuling," is the primary part used for medicinal purposes and contains a variety of
triterpenoids.

While specific quantitative data for Poricoic acid BM in Wolfiporia cocos is not readily
available in the current literature, studies on the related Poricoic acid B have shown its content
to range from 0.067 to 0.409 mg/g in the dried sclerotium.[2] The concentration of another
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related compound, Poricoic acid A, has been reported to be between 0.156 and 0.885 mg/g.[3]
This suggests that the concentration of Poricoic acid BM is likely within a similar range.

Table 1: Physicochemical Properties of Poricoic Acid BM

Property Value Reference(s)
Molecular Formula C31H4605 [1]
Molecular Weight 498.69 g/mol [1]
Class Lanostane Triterpenoid [1]

Biosynthesis of Poricoic Acids

The biosynthesis of lanostane triterpenoids like Poricoic acid BM in Wolfiporia cocos
originates from the mevalonate (MVA) pathway, a fundamental metabolic route in fungi for the
production of isoprenoids.[4] The pathway begins with acetyl-CoA and proceeds through the
key intermediate, lanosterol. While the precise enzymatic steps leading from lanosterol to
Poricoic acid BM have not been fully elucidated, the general biosynthetic framework is
understood. It is believed to involve a series of oxidation reactions catalyzed by cytochrome
P450 monooxygenases.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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